Cas no 1202889-76-6 (methyl 6-cyano-7-fluoro-chromane-4-carboxylate)

• Product Name: methyl 6-cyano-7-fluoro-chromane-4-carboxylate
• CAS No: 1202889-76-6
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 5304208
• Update Time: 2025-05-26

methyl 6-cyano-7-fluoro-chromane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-cyano-7-fluorochroman-4-carboxylate
• 2H-1-Benzopyran-4-carboxylic acid, 6-cyano-7-fluoro-3,4-dihydro-, methyl ester
• methyl 6-cyano-7-fluoro-chromane-4-carboxylate

• Inchi： 1S/C12H10FNO3/c1-16-12(15)8-2-3-17-11-5-10(13)7(6-14)4-9(8)11/h4-5,8H,2-3H2,1H3
• InChI Key： DPUCCPKCTQRGON-UHFFFAOYSA-N
• SMILES： C1OC2=CC(F)=C(C#N)C=C2C(C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on methyl 6-cyano-7-fluoro-chromane-4-carboxylate

Methyl 6-cyano-7-fluoro-chromane-4-carboxylate (CAS No. 1202889-76-6): A Comprehensive Overview

Methyl 6-cyano-7-fluoro-chromane-4-carboxylate (CAS No. 1202889-76-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique chromane core structure, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both cyano and fluoro substituents imparts distinct electronic and steric effects, which are crucial for modulating biological activity.

The chromane scaffold is a well-documented motif in medicinal chemistry, known for its versatility in drug design. Specifically, the chromane derivatives have been extensively explored for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The introduction of a cyano group at the 6-position and a fluoro atom at the 7-position in methyl 6-cyano-7-fluoro-chromane-4-carboxylate enhances its pharmacological profile, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing fluorinated heterocycles as pharmacophores. The fluoro atom, due to its ability to influence metabolic stability and binding affinity, has become a cornerstone in modern drug discovery. The incorporation of a fluoro group in the chromane ring of methyl 6-cyano-7-fluoro-chromane-4-carboxylate not only improves its bioavailability but also enhances its interaction with biological targets. This has led to several innovative studies exploring its potential as a building block for more complex molecules.

The cyano group in this compound plays a pivotal role in its reactivity and functionality. It serves as a versatile handle for further chemical modifications, enabling the synthesis of a wide array of derivatives with tailored properties. The cyano functionality is particularly useful in constructing more intricate molecular architectures, which can be essential for achieving high selectivity and efficacy in therapeutic applications. Researchers have leveraged this property to develop novel analogs with enhanced pharmacological activity.

Recent advancements in synthetic methodologies have further highlighted the utility of methyl 6-cyano-7-fluoro-chromane-4-carboxylate as a key intermediate. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have made it possible to efficiently construct complex fluorinated chromanes with high precision. These methods have opened up new avenues for the development of next-generation pharmaceuticals.

The biological activity of methyl 6-cyano-7-fluoro-chromane-4-carboxylate has been the subject of numerous preclinical studies. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors implicated in various diseases. The combination of cyano and fluoro substituents appears to synergistically enhance its binding affinity, leading to improved therapeutic outcomes. These results are particularly encouraging for the development of drugs targeting neurological disorders, where precise modulation of biological pathways is crucial.

The synthetic accessibility of methyl 6-cyano-7-fluoro-chromane-4-carboxylate has also been a driving factor behind its increasing use in drug discovery programs. The availability of efficient synthetic routes allows researchers to quickly explore new derivatives and optimize their properties for specific applications. This flexibility is essential for accelerating the discovery process and bringing new treatments to market more rapidly.

In conclusion, methyl 6-cyano-7-fluoro-chromane-4-carboxylate (CAS No. 1202889-76-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset for researchers developing novel therapeutic agents. As our understanding of fluorinated heterocycles continues to grow, compounds like this are expected to play an increasingly important role in addressing unmet medical needs.